Cas no 2229665-23-8 (5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine)

• Product Name: 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine
• CAS No: 2229665-23-8
• MF: C₁₂H₁₄N₂S
• MW: 218.317961215973
• CID: 5945314
• PubChem ID: 165784324
• Update Time: 2025-05-25

5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine
• 2229665-23-8
• EN300-1787364

• Inchi： 1S/C12H14N2S/c13-9-5-1-2-8-12-14-10-6-3-4-7-11(10)15-12/h1,3-7H,2,8-9,13H2/b5-1+
• InChI Key： ASIADRWFBULXPR-ORCRQEGFSA-N
• SMILES： S1C2C=CC=CC=2N=C1CC/C=C/CN

Computed Properties

• Exact Mass: 218.08776963g/mol
• Monoisotopic Mass: 218.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine

5-(1,3-Benzothiazol-2-yl)pent-2-en-1-amine: A Comprehensive Overview

The compound 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine, identified by the CAS number 2229665-23-8, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of novel materials with tailored electronic properties. The benzothiazole moiety in this compound contributes to its aromatic stability and conjugation, making it an ideal candidate for applications in optoelectronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its electronic characteristics play a pivotal role in enhancing device performance.

In the realm of drug discovery, 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amine has shown promise as a lead compound for developing bioactive molecules. Its amine functionality and conjugated system make it a suitable candidate for targeting specific biological pathways. Recent findings suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be further explored for therapeutic applications.

The synthesis of this compound involves a combination of traditional organic synthesis techniques and modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The use of transition metal catalysts has been particularly effective in constructing the key benzothiazole-pentenamine framework.

From an environmental perspective, the compound's stability and biodegradability are critical factors for its industrial applications. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to some other synthetic compounds. This aspect is increasingly important as industries strive to adopt greener chemical processes.

In conclusion, 5-(1,3-benzothiazol-2-yl)pent-2-en-1-amie, with its unique chemical structure and diverse functional groups, continues to be a focal point in cutting-edge research across multiple disciplines. Its potential applications span from advanced materials to drug development, underscoring its importance in the chemical sciences landscape.